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Compound of Interest

Compound Name: 8-Hydroxyguanine hydrochloride

Cat. No.: B145784 Get Quote

Proper handling and disposal of chemical reagents are critical for ensuring laboratory safety

and environmental protection. This document provides essential safety information and detailed

disposal procedures for 8-Hydroxyguanine hydrochloride, tailored for researchers, scientists,

and drug development professionals.

Safety and Handling Information
According to the Safety Data Sheet (SDS), 8-Hydroxyguanine hydrochloride is not classified

as a hazardous substance according to the Globally Harmonized System (GHS).[1] However,

standard laboratory safety protocols should always be followed.

General Precautions: The usual precautionary measures for handling chemicals should be

followed.[1]

Personal Protective Equipment (PPE):

Respiratory Protection: Not generally required.[1]

Hand Protection: Protective gloves are recommended. The glove material should be

impermeable and resistant to the product.[1]

Eye Protection: Safety glasses are recommended.

First-Aid Measures:
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General: No special measures are required.[1]

Inhalation: Move the person to fresh air and consult a doctor if complaints arise.[1]

Skin Contact: The product is generally not irritating to the skin.[1]

Eye Contact: Rinse the opened eye for several minutes under running water.[1]

Ingestion: If symptoms persist, consult a doctor.[1]

Physical and Chemical Properties
The following table summarizes the available quantitative data for 8-Hydroxyguanine
hydrochloride. Many physical and chemical properties are not yet determined.

Property Data

Melting Point/Range Undetermined[1]

Boiling Point/Range Undetermined[1]

Flash Point Not applicable[1]

Flammability Product is not flammable[1]

Explosion Hazard
Product does not present an explosion

hazard[1]

Density Not determined[1]

Solubility in Water Not determined[1]

Partition Coefficient Not determined[1]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Personal Precautions: No special personal protective equipment is required for small spills.

[1]
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Environmental Precautions: Do not allow the substance to enter sewers or surface/ground

water.[1] It is classified as Water hazard class 1 (Self-assessment), meaning it is slightly

hazardous for water.[1]

Containment and Cleanup: Spilled material should be picked up mechanically.[1]

Proper Disposal Procedures
Adherence to proper disposal protocols is essential to minimize environmental impact. The

disposal of 8-Hydroxyguanine hydrochloride and its packaging must be conducted in

accordance with all official local, regional, and national regulations.

Step-by-Step Disposal Guide:
Assess the Quantity:

For smaller quantities, the Safety Data Sheet suggests they can be disposed of with

household waste.[1] However, in a laboratory setting, it is best practice to follow

institutional guidelines which may be more stringent.

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department and local waste disposal regulations before proceeding. Regulations can

vary significantly between locations.

Container Disposal:

Uncleaned packaging must be disposed of according to official regulations.[1]

Handle contaminated packages in the same way as the substance itself.[2]

Completely emptied packages can be recycled where facilities permit.[2]

Waste Treatment:

This material and its container may need to be disposed of as hazardous waste depending

on local regulations.[2]

Do not empty into drains or allow the product to reach the sewage system.[2]
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Experimental Protocols
The provided information focuses on the safety, handling, and disposal of 8-Hydroxyguanine
hydrochloride and does not include specific experimental methodologies. For protocols

regarding its use as a marker of DNA oxidative damage, researchers should consult relevant

scientific literature.[3]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 8-
Hydroxyguanine hydrochloride.
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8-Hydroxyguanine Hydrochloride for Disposal

Consult Institutional EHS & Local Regulations

Is quantity considered 'small' per SDS?

Dispose with Household Waste (If Permitted by EHS)

Yes

Treat as Chemical/Hazardous Waste

No / Per EHS Guidance

Dispose of Uncleaned Packaging per Official Regulations

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 8-Hydroxyguanine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. carlroth.com [carlroth.com]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [8-Hydroxyguanine hydrochloride proper disposal
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145784#8-hydroxyguanine-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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